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Compound of Interest

Compound Name:
2-(5-Methyl-2-furyl)aniline

hydrochloride

CAS No.: 329187-42-0

Cat. No.: B3023013

Get Quote

Executive Summary
In drug discovery, the furylaniline scaffold—comprising a furan ring coupled to an aniline moiety

—presents a dichotomy of high potency versus structural liability. Non-methylated furylanilines

are often plagued by rapid metabolic clearance and chemical instability under acidic conditions.

Key Finding: Methylation, particularly at the C5 position of the furan ring, significantly

modulates thermodynamic and metabolic stability. While it enhances resistance to acid-

catalyzed ring opening (chemical stability), it does not eliminate metabolic bioactivation liability.

Instead, it shifts the mechanism of reactive metabolite formation, often requiring specific

trapping assays (e.g., GSH trapping) to de-risk development.
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Feature
Non-Methylated
Furylaniline

Methylated Furylaniline
(e.g., 5-Me)

Thermodynamic Stability
Lower (

is less negative)

Higher (More negative

, ~40 kJ/mol benefit)

Acid Stability
Poor (Rapid hydrolytic ring

opening)

Moderate (Steric/Electronic

hindrance of protonation)

Metabolic Liability
High (Forms cis-2-butene-1,4-

dial)

High (Forms

acetylacrolein/methyl-enedials)

Primary Risk
Rapid Clearance &

Genotoxicity

Reactive Metabolite Binding

(Idiosyncratic Toxicity)

Mechanistic Comparison
Thermodynamic & Chemical Stability
Experimental calorimetric data indicates that methylation confers significant thermodynamic

stabilization to the furan core.

Non-Methylated: The unsubstituted furan ring is highly susceptible to acid-catalyzed

hydrolysis (the Achmatowicz reaction pathway), leading to ring opening and the formation of

1,4-dicarbonyls (keto-aldehydes), which are polymerization precursors.

Methylated (5-Methyl): The addition of a methyl group at the C5 position lowers the enthalpy

of formation (

) by approximately 30–40 kJ/mol, indicating a more thermodynamically stable ground state
[1]. Furthermore, the methyl group acts as a steric blocker at the

-position, retarding the initial protonation step required for hydrolytic ring opening.

Metabolic Bioactivation (The "Furan Alert")
Both scaffolds are considered "structural alerts" in medicinal chemistry due to CYP450-

mediated bioactivation.
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Mechanism: CYP2E1 and CYP4B1 oxidize the furan ring to an epoxide or a cis-enedial

intermediate.

Differentiation:

Non-Methylated: Oxidizes to cis-2-butene-1,4-dial, a potent electrophile that crosslinks

DNA and proteins (lysine/cysteine residues) [2].

Methylated: Oxidizes to acetylacrolein or methyl-substituted enedials. While still reactive,

the alkyl substitution changes the electrophilicity profile and can sometimes reduce the

rate of formation due to steric hindrance at the active site, though it does not eliminate the

risk [3].

Visualization: Bioactivation Pathways
The following diagram illustrates the divergent yet parallel bioactivation pathways that

researchers must monitor.
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Caption: Comparative bioactivation pathways. Note that methylation (bottom) alters the reactive

intermediate structure but retains electrophilic potential.

Experimental Protocols for Comparison
To objectively compare stability, the following self-validating assay systems are recommended.
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Protocol A: Chemical Stability (Acid Challenge)
Objective: Quantify the kinetic stabilization provided by methylation against hydrolytic ring

opening.

Preparation: Prepare 10 mM stock solutions of methylated and non-methylated furylaniline in

DMSO.

Incubation: Dilute to 50 µM in 0.1 M HCl (pH 1.0) and Phosphate Buffer (pH 7.4) at 37°C.

Sampling: Aliquot 100 µL at T=0, 15, 30, 60, 120, and 240 min.

Quenching: Immediately neutralize with 100 µL cold 0.1 M NaOH (for acid samples) or cold

acetonitrile.

Analysis: LC-MS/MS monitoring the parent ion.

Self-Validation: Include Ranitidine (furan-containing) as a positive control for acid instability.

Calculation: Plot ln(% remaining) vs. time to determine

.

Expectation: Non-methylated

min; Methylated

min.

Protocol B: Reactive Metabolite Trapping (GSH Assay)
Objective: Differentiate the bioactivation liability. Standard microsomal stability is insufficient as

it only measures disappearance, not toxicity potential.

System: Human Liver Microsomes (HLM) (1 mg/mL protein).

Reaction Mix: Substrate (10 µM), GSH (5 mM) or KCN (1 mM) as trapping agents.

Initiation: Add NADPH regenerating system. Incubate at 37°C for 60 min.
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Control: Run parallel incubation without NADPH (negative control) and without trapping

agent.

Analysis: High-Resolution Mass Spectrometry (HRMS). Scan for:

GSH Adducts: Neutral loss of 129 Da (pyroglutamic acid) or precursor ion scanning for

m/z 308 (GSH fragment).

+16 Da: Simple epoxidation/hydroxylation.

+32 Da: Ring opening to dicarbonyls.

Interpretation:

Non-Methylated: Look for bis-GSH adducts (crosslinking potential).

Methylated: Look for mono-GSH adducts (Michael addition to enone).

Visualization: Stability Testing Workflow
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Caption: Integrated stability testing workflow for prioritizing furylaniline hits.

Representative Data Comparison
The following table synthesizes anticipated data trends based on literature values for furan vs.

methylfuran derivatives [1][4].
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Parameter
Non-Methylated
Furylaniline

5-Methyl-
Furylaniline

Interpretation

Enthalpy of Formation

(

)

-92.6 kJ/mol -134.5 kJ/mol

Methylation provides

~42 kJ/mol

thermodynamic gain

[1].

Acid Half-life (

, pH 1)
< 30 min > 120 min

Methyl group hinders

protonation at C5,

delaying ring opening.

Intrinsic Clearance (

)
High (> 50 µL/min/mg) Moderate-High

Methylation blocks

one oxidation site but

lipophilicity increases.

GSH Adduct Profile Bis-adducts common
Mono-adducts

dominant

Bis-adducts imply

higher

crosslinking/genotoxici

ty risk.

Ames Test Probability High Positive
Weak Positive /

Equivocal

Methylation may

reduce mutagenicity

but rarely eliminates it.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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